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Compound of Interest

Compound Name: RC-3095 TFA

Cat. No.: B1257568 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: RC-3095 TFA is a selective antagonist for the bombesin/gastrin-releasing peptide

receptor (GRPR) and is utilized in research to investigate the roles of GRPR in various

physiological and pathological processes.[1][2][3][4] Proper storage and handling of this

peptide conjugate are critical to ensure its stability, solubility, and biological activity in

experimental settings. These application notes provide detailed protocols for the recommended

storage and handling of RC-3095 TFA.

Recommended Storage Conditions
To maintain the integrity and activity of RC-3095 TFA, it is imperative to adhere to the following

storage conditions. The stability of the compound is dependent on whether it is in solid

(powder) form or dissolved in a solvent.
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Form
Storage
Temperature

Duration Notes

Powder -80°C 2 years
Sealed storage, away

from moisture.[1][2]

-20°C 1-2 years
Sealed storage, away

from moisture.[1][5][6]

In Solvent -80°C 6 months
Sealed storage, away

from moisture.[1][2][5]

-20°C 1 month
Sealed storage, away

from moisture.[1][2][5]

Experimental Protocols
1. Protocol for Receiving and Initial Storage of RC-3095 TFA Powder

Upon Receipt: The product is typically shipped at room temperature in continental US,

though this may vary for other locations.[2] Immediately upon receipt, inspect the vial for any

damage.

Initial Storage: For long-term storage, place the sealed vial in a freezer at -20°C or, for

optimal stability, at -80°C.[1][2] Ensure the storage location is dry and protected from light.

2. Protocol for Preparation of Stock Solutions

Equilibration: Before opening the vial, allow the product to equilibrate to room temperature

for at least one hour.[5] This prevents condensation from forming inside the vial, which could

compromise the stability of the peptide.

Reconstitution:

RC-3095 TFA is soluble in water at a concentration of 40 mg/mL (32.78 mM).[1]

To aid dissolution, especially for higher concentrations, it is recommended to warm the

tube to 37°C and use an ultrasonic bath for a short period.[7]
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For in vivo studies, RC-3095 has been diluted in normal saline.

Sterilization (for cell-based assays): If using the stock solution for cell culture experiments, it

is advisable to filter-sterilize the solution through a 0.22 µm filter before use.[2]

3. Protocol for Storage of Stock Solutions

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the peptide, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes.

Storage: Store the aliquots in tightly sealed vials.[5] For storage up to one month, -20°C is

suitable.[2][5] For longer-term storage of up to six months, -80°C is recommended.[1][2]

Mandatory Visualization
Diagram of RC-3095 TFA Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1257568?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-P0107A/RC-3095-TFA-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/rc-3095-tfa.html
https://www.medchemexpress.com/search.html?q=RC-3095&ft=&fa=&fp=
https://www.medchemexpress.cn/cas/1217463-61-0.html
https://dcchemicals.com/coa/COA_DC45566.html
https://www.dcchemicals.com/product_show-rc-3095-tfa.html
https://file.glpbio.com/quotepdf/product.php?token=53vq4verN6206V8QrTq6xjSs7V3xR70-5GEz444366x9XP5iHmpV4cX3HxTSLSgHNrCjR4VUtg8wPuzwYV3-mNec-xDxu0Ie6Y_IkDJNJcLZxVRL-zlazs7f0eFWYfc6o8zB-_aSkwGde
https://www.benchchem.com/product/b1257568#recommended-storage-conditions-for-rc-3095-tfa
https://www.benchchem.com/product/b1257568#recommended-storage-conditions-for-rc-3095-tfa
https://www.benchchem.com/product/b1257568#recommended-storage-conditions-for-rc-3095-tfa
https://www.benchchem.com/product/b1257568#recommended-storage-conditions-for-rc-3095-tfa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1257568?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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